Cas no 131234-99-6 ((2S,3S)-2-Amino-3-ethoxybutanoic acid)

• Product Name: (2S,3S)-2-Amino-3-ethoxybutanoic acid
• CAS No: 131234-99-6
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 64102
• PubChem ID: 146840
• Update Time: 2025-04-18

(2S,3S)-2-Amino-3-ethoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-Amino-3-ethoxybutanoic acid
• (2S,3S)-2-acetoxy-3,7-dimethyloct-6-ene
• 2,6-Dimethyloct-2-en-7-ol acetate
• 3,7-Dimethyl-6-octen-2-ol acetate
• 6-Octen-2-ol,3,7-dimethyl-,2-acetate
• 6-Octen-2-ol,3,7-dimethyl-,acetate (6CI,8CI,9CI)
• Elenylacetate
• Allo-o-ethyl-l-thr
• L-allo-O-ethylthreonine
• SCHEMBL2030960
• AKOS022180849
• 131234-99-6

• Inchi： 1S/C6H13NO3/c1-3-10-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4-,5-/m0/s1
• InChI Key： LULHTUNPBBMNSJ-WHFBIAKZSA-N
• SMILES： O(CC)[C@@H](C)[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 147.09000
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55000
• LogP: 0.52360